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Compound of Interest

Compound Name:
N-methylpropan-2-amine

hydrochloride

Cat. No.: B12096330

Get Quote

Executive Summary
N-Methyl-2-propanamine hydrochloride (CAS: 54565-61-6) is a secondary aliphatic amine salt

widely utilized as a nucleophilic building block in agrochemical and pharmaceutical synthesis.

Unlike its structural analogs often associated with controlled substances, this molecule acts as

a critical intermediate in the manufacturing of protoporphyrinogen oxidase (PPO) inhibitors,

most notably the herbicide Saflufenacil.

This guide provides a rigorous analysis of its nomenclature, physicochemical properties, and

industrial utility, while explicitly distinguishing it from chemically related but legally distinct

adulterants such as N-isopropylbenzylamine.

Chemical Identity & Nomenclature
Precision in nomenclature is vital to avoid confusion with regulated isomers (e.g., N-methyl-1-

phenylpropan-2-amine).
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Parameter Detail

IUPAC Name N-Methylpropan-2-amine hydrochloride

Common Name N-Isopropylmethylamine hydrochloride

CAS Number (HCl Salt) 54565-61-6

CAS Number (Free Base) 4747-21-1

Molecular Formula

Molecular Weight 109.60 g/mol

SMILES CC(C)NC.Cl

Structural Visualization
The following diagram illustrates the chemical structure and its breakdown into functional

moieties.
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Figure 1: Structural decomposition of N-methyl-2-propanamine hydrochloride.

Synonyms & Commercial Designations
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This compound does not possess a consumer "brand name" (e.g., Tylenol). Instead, it is traded

under chemical catalog names.

Primary Synonyms (Technical)
Methylisopropylamine hydrochloride

N-Isopropyl-N-methylamine hydrochloride

2-(Methylamino)propane hydrochloride

N-Methyl-2-propanaminium chloride

Commercial/Catalog Designations
Researchers sourcing this material will encounter it under these supplier-specific designations:

Supplier Catalog Name Purity Grade

Sigma-Aldrich
N-Isopropylmethylamine

hydrochloride
97-98%

TCI Chemicals
Methylisopropylamine

Hydrochloride
>98.0%

Fluorochem
2-Methylpropan-2-amine

hydrochloride
Research Grade

BLD Pharm N-Methylpropan-2-amine HCl Industrial

⚠️ Critical Distinction: The "Adulterant" Confusion
Researchers must distinguish this molecule from N-Isopropylbenzylamine (CAS 102-97-6).

N-Methyl-2-propanamine: Small aliphatic amine (

). Used in legitimate herbicide synthesis.[1]

N-Isopropylbenzylamine: Large aromatic amine (
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). Frequently flagged as a methamphetamine mimic/cutting agent due to similar crystal habit.
[2]

Differentiation: N-Methyl-2-propanamine is hygroscopic and typically appears as a white to

off-white powder, whereas the benzyl analog forms large shards.

Synthesis & Manufacturing Protocols
The industrial production of N-methyl-2-propanamine typically employs Reductive Amination, a

pathway favored for its high yield and scalability.

Reaction Pathway[6]
Precursors: Acetone (Propan-2-one) and Methylamine.

Intermediate: Formation of the imine (Schiff base).

Reduction: Hydrogenation using a metal catalyst (e.g., Raney Nickel or Pd/C) or a hydride

reducing agent (

).

Salt Formation: Addition of anhydrous HCl to precipitate the hydrochloride salt.
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Figure 2: Industrial synthesis via reductive amination of acetone.

Applications in Drug & Agrochemical
Development[5][7][8]
Agrochemical Synthesis (Saflufenacil)
The primary industrial driver for this amine is the synthesis of Saflufenacil (Trade name: Kixor

by BASF), a PPO-inhibitor herbicide.

Mechanism: The amine reacts with sulfuryl chloride or related sulfonyl electrophiles to form

the N-methyl-N-isopropyl sulfamide moiety.
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Role: This side chain is essential for the metabolic stability and lipophilicity of the final

herbicide molecule.

Pharmaceutical Building Block
In medicinal chemistry, the N-methyl-isopropyl motif is used to modulate the basicity and steric

bulk of amine pharmacophores.

Steric Hindrance: The isopropyl group provides moderate steric bulk, protecting the nitrogen

from rapid metabolic dealkylation compared to a simple dimethylamine group.

Solubility: Conversion to the hydrochloride salt ensures water solubility, facilitating aqueous

reaction conditions.

Physical & Spectral Properties
For identification and quality control (QC), the following data is standard.

Property Value

Physical State White crystalline solid or powder

Melting Point 185°C - 189°C (Decomposes)

Solubility
Highly soluble in water, Ethanol; Insoluble in

Ether

Hygroscopicity Moderate (Store in desiccator)

Diagnostic NMR Signals (Predicted in )
1.1 ppm (Doublet, 6H): Isopropyl methyl groups (

).

2.4 ppm (Singlet, 3H): N-Methyl group (

).

2.8 ppm (Septet, 1H): Isopropyl methine proton (
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).

Regulatory & Safety Profile
Regulatory Status[5][10][11][12][13]

DEA (USA): Not listed as a Controlled Substance or List I Chemical. However, it is a

chemical analog to regulated precursors.

Precursor Watch: While not controlled, bulk sales are often monitored by suppliers (Know

Your Customer - KYC) due to the general sensitivity of secondary amines in illicit synthesis.

Safety Hazards (GHS Classifications)
H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Handling: Must be handled in a fume hood. The free base is volatile and has a strong

ammoniacal odor; the HCl salt is odorless but corrosive to mucous membranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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